1-(4-Chlorophenyl)-3-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[4-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C22H21Cl2N5O2S/c23-15-4-6-17(7-5-15)25-21(31)27-22-26-18(14-32-22)13-20(30)29-10-8-28(9-11-29)19-3-1-2-16(24)12-19/h1-7,12,14H,8-11,13H2,(H2,25,26,27,31)
• InChI Key: HULLJZXULVOJMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=CSC(=N3)NC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H21Cl2N5O2S
• Molecular Weight: 490.4 g/mol

Description

1-(4-Chlorophenyl)-3-(4-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C22H21Cl2N5O2S and its molecular weight is 490.4. The purity is usually 95%.
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Scientific Research Applications

Antifungal Properties

Research has synthesized and characterized a novel potential antifungal compound, highlighting its poor solubility in buffer solutions and hexane, and better solubility in alcohols. This compound's thermodynamic parameters of solubility and transfer processes suggest its potential in lipophilic delivery pathways for biological media (Volkova, Levshin, & Perlovich, 2020).

Antimicrobial and Anticancer Activity

A series of novel thiourea derivatives containing thiazole/benzothiazole rings showed promising antimicrobial activity. The synthesized compounds exhibited significant activity against various microorganisms, underscoring their potential in antimicrobial applications (Yurttaş et al., 2016). Furthermore, several compounds within this class have displayed potent anticancer activities, indicating their relevance in cancer research (Ling et al., 2008).

Biological Screening

Certain derivatives have been tested for biological screening against Gram-positive, Gram-negative bacteria, and fungi. Some products exhibited moderate activity in specific concentrations, indicating their potential use in treating bacterial and fungal infections (J.V.Guna et al., 2009).

Antioxidant Activity

Compounds with urea, thiourea, and selenourea derivatives and thiazole moieties were synthesized and tested for antioxidant activity. The study revealed that compounds with selenourea functionality and halogen groups exhibited potent antioxidant activity, making them candidates for further investigation in antioxidant therapies (Bhaskara Reddy et al., 2015).

Cytotoxic Agents

Piperazin-2-one derivatives, prepared through bioisosteric substitution, were evaluated for their cytotoxic activities on cancer and normal cell lines. Some derivatives showed increased cytotoxicity towards cancer cell lines, suggesting their potential use in cancer treatments (Ghasemi, Sharifi, & Shahbazi Mojarrad, 2020).